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An In-depth Guide for Researchers and Drug Development Professionals

Basic Blue 99, also known by its Colour Index designation C.I. 56059, is a synthetic, water-

soluble cationic dye belonging to the naphthoquinoneimine class.[1][2] It appears as a dark

blue to black, odorless powder and is primarily utilized as a direct, non-oxidative colorant in

semi-permanent hair dye formulations.[2][3][4] Its mechanism of action relies on the

electrostatic interaction between the cationic dye molecule and anionic sites on the keratin

protein of the hair shaft, allowing it to be deposited onto the hair fiber without a chemical

developer.[2] Beyond cosmetics, it also finds limited use in histological and biological staining.

[5] This technical guide provides a detailed overview of its chemical structure, properties,

synthesis, mechanism of action, and toxicological profile.

Chemical and Physical Properties
Basic Blue 99 is characterized by a complex molecular structure and a set of physicochemical

properties that dictate its application and stability. The dye's high affinity for materials like hair is

attributed to its chemical nature.[5]

Identification and Structure
The primary component of Basic Blue 99 is identified as 3-[(4-amino-6-bromo-5,8-dihydro-1-

hydroxy-8-imino-5-oxo-2-naphthalenyl)amino]-N,N,N-trimethylbenzenaminium chloride.[2][6]

However, commercial Basic Blue 99 is not a pure substance but a complex mixture. Analysis

has shown that it can be composed of 23 to 40 different substances, including several isomers
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and subsidiary colors.[1][7] The chromophore component, which constitutes about 70% of the

mixture, is predominantly composed of three isomers where the bromo group's position varies.

[3] This significant batch-to-batch variability in composition is a critical factor in its safety

assessment.[1][7][8]

The structure's key features include a naphthoquinoneimine core, which is responsible for its

color, and a quaternary ammonium group that enhances its solubility in water and facilitates its

binding to hair fibers.[2]

Table 1: Chemical Identifiers for Basic Blue 99

Identifier Value Reference(s)

CAS Number 68123-13-7 [6][7]

EC Number 268-544-3 [4]

IUPAC Name

[3-[(4,8-diamino-6-bromo-5-

hydroxy-1-oxonaphthalen-2-

ylidene)amino]phenyl]-

trimethylazanium;chloride

[2][5]

Molecular Formula C₁₉H₂₀BrClN₄O₂ [2][5][6]

Synonyms
C.I. 56059, Arianor Steel Blue,

Jarocol Steel Blue
[3][4]

Physicochemical Data
The physical and chemical properties of Basic Blue 99 are summarized below. The dye is

soluble in water and ethanol but only slightly soluble in isopropyl alcohol at elevated

temperatures.[3][5] Its hydrophilic character is indicated by a negative Log Kow value.[3]

Table 2: Physicochemical Properties of Basic Blue 99
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Property Value Reference(s)

Molecular Weight 451.7 g/mol [2][5][9]

Physical Form
Dark blue/black powder or

granules
[1][3][4]

Melting Point 300–320 °C [3]

Boiling Point (Est.) 724.99 °C [3]

Water Solubility Soluble [1][5][10]

Log Kow (Est.) -0.88 to -4.258 [3][10]

UV-Vis λmax 270, 577, 619 nm [3]

Synthesis and Composition
The synthesis of Basic Blue 99 involves a multi-step chemical process. The general route

includes the bromination of specific aromatic amines to introduce bromine substituents,

followed by a quaternization step with trimethylamine to form the final quaternary ammonium

compound.[1][2] The process requires control of reaction parameters such as temperature and

pH to optimize yield and purity.[2] The final product is often purified by crystallization or

chromatography.[2]

A significant challenge associated with Basic Blue 99 is its variable composition. Commercial

preparations typically contain 60-70% active dye chromophores.[3][11] The remainder consists

of substances like sucrose (approx. 20-26%), inorganic salts such as ZnCl₂ and NaCl (approx.

7-12%), and water (approx. 2-4%).[3][11] This compositional variability has led regulatory

bodies like the European Commission's Scientific Committee on Consumer Safety (SCCS) to

state that the safety of Basic Blue 99 cannot be conclusively evaluated due to the lack of a

consistent, well-defined specification across different batches.[7][8]

Mechanism of Action in Hair Dyeing
Basic Blue 99 functions as a direct dye, meaning it imparts color without the need for an

oxidative chemical reaction (e.g., with hydrogen peroxide) on the hair.[2] The dyeing process is

primarily a physical phenomenon governed by electrostatic interactions.
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Adsorption: The hair surface, especially when slightly damaged, carries a net negative

charge. The Basic Blue 99 molecule possesses a permanent positive charge on its

quaternary ammonium group.[2] This leads to a strong electrostatic attraction, causing the

dye molecules to adsorb onto the hair shaft.[2]

Penetration: Due to their relatively low molecular weight, the dye molecules can penetrate

the outer cuticle layer of the hair, allowing for a semi-permanent effect that can withstand

several shampoos.[2][12]

Color Fixation: The ionic bonds formed between the cationic dye and the anionic sites within

the hair's keratin structure fix the color to the fiber.[2] The final shade depends on the dye's

concentration, the initial hair color, and the presence of other dyes in the formulation.[12] The

optimal pH for this dyeing process is typically between 9 and 10.[1]
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Mechanism of semi-permanent hair dyeing with Basic Blue 99.

Experimental Protocols and Safety Assessment
Detailed experimental protocols for the synthesis or specific applications of Basic Blue 99 are

not readily available in public literature, likely due to their proprietary nature. However,

toxicological studies have been conducted to assess its safety, following standardized

methodologies.

General Protocol for Dermal Sensitization (Patch Test)
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As a "coal tar" hair dye, products containing Basic Blue 99 are required to provide instructions

for a skin irritation patch test for individual users.[11][13]

Preparation: A small amount of the hair dye product as prepared for use is applied to a small

area of clean skin, typically behind the ear or on the inner elbow.

Application: The test area is left undisturbed and uncovered for 24-48 hours.[11][13]

Observation: The area is monitored for any signs of irritation, such as redness, swelling,

itching, or burning.

Evaluation: If any reaction occurs, the individual is advised not to use the product. The

absence of a reaction suggests no immediate hypersensitivity.[11]

A modified repeated-insult patch test (RIPT) on human volunteers showed no reaction to Basic
Blue 99 after a 1-hour occlusive challenge.[11][13] However, case reports have documented

positive patch test results in some individuals.[11][12]

Toxicological Data Summary
Extensive safety testing has been performed on Basic Blue 99. The Cosmetic Ingredient

Review (CIR) Expert Panel has concluded that it is safe as a hair dye ingredient at its reported

use concentrations (up to 2%).[3][12]

Table 3: Summary of Toxicological Data for Basic Blue 99
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Endpoint Species Result Reference(s)

Acute Oral Toxicity

(LD₅₀)
Rat >1.0 - 2.0 g/kg [3][11][13]

Mouse 2.7 g/kg [3][11][13]

Dermal Irritation Rabbit Minimal irritation [11][12][13]

Ocular Irritation Rabbit
No irritation (some

discoloration noted)
[11][12][13]

Dermal Absorption Rat, Human Low [11][12][13]

Dermal Sensitization Guinea Pig, Mouse
Sensitizer in DMSO

vehicle, not in water
[11][12][13]

Mutagenicity (Ames

Test)
S. typhimurium

Weak mutagen (with

and without activation)
[11][12][13]

Mutagenicity

(Mammalian Cells)
- Non-mutagenic [11][12][13]

Developmental

Toxicity
Rat

No developmental

toxicity
[11][12][13]

The workflow for safety assessment of a cosmetic ingredient like Basic Blue 99 typically

follows a tiered approach, starting with physicochemical characterization and proceeding

through various toxicological endpoints.
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Generalized workflow for the safety assessment of a cosmetic dye.
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Conclusion
Basic Blue 99 is a widely used semi-permanent hair colorant with a well-characterized, albeit

complex and variable, chemical identity. Its function as a direct dye is based on the

straightforward principle of electrostatic attraction. While toxicological data supports its safety

for use in hair dye formulations at current concentrations, the significant batch-to-batch

variability in its composition remains a point of concern for regulatory bodies and requires

careful management by manufacturers to ensure product consistency and safety. For

researchers, the primary challenges lie in the complex isomeric nature of the commercial

product, which complicates detailed analysis and the development of standardized

experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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